[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

Specification

• Molecular Formula: C14H29N3O2
• Molecular Weight: 271.40 g/mol
• IUPAC Name: tert-butyl N-[1-(2-aminoethyl)pyrrolidin-3-yl]-N-propan-2-ylcarbamate
• Standard InChI: InChI=1S/C14H29N3O2/c1-11(2)17(13(18)19-14(3,4)5)12-6-8-16(10-12)9-7-15/h11-12H,6-10,15H2,1-5H3
• Standard InChI Key: XQKQAQVNQQKWJT-UHFFFAOYSA-N
• SMILES: CC(C)N(C1CCN(C1)CCN)C(=O)OC(C)(C)C
• Canonical SMILES: CC(C)N(C1CCN(C1)CCN)C(=O)OC(C)(C)C

Introduction

[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is a complex organic compound with a specific stereochemistry, indicated by the "(S)" configuration. This compound belongs to the class of carbamates, which are derivatives of carbamic acid. Carbamates are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science.

Synthesis

The synthesis of [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester typically involves multi-step organic reactions. These processes often require careful control of reaction conditions, including temperature, pH, and the presence of catalysts to optimize yields. The tert-butyl ester group is commonly used as a protecting group in organic synthesis due to its ease of removal under acidic conditions.

Applications and Biological Activity

Carbamates, including this compound, can interact with biological targets such as enzymes or receptors. Modifications in the side chains of carbamates significantly influence their binding affinity and biological activity. While specific applications of [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester are not well-documented, similar compounds are explored for their potential in pharmaceuticals and other fields.

Suppliers and Availability

This compound is supplied by various chemical distributors worldwide, including Parchem and other specialty chemical suppliers. It is classified under specialty materials, indicating its use in specific applications requiring precise chemical properties.

Data Table: Key Information

Property	Description
Molecular Formula	C₁₄H₂₉N₃O₂
CAS Number	71752-68-6
Synonyms	[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester, (S)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)(isopropyl)carbamate, AM95101
Supplier	Parchem, other specialty chemical suppliers
Applications	Potential in pharmaceuticals and other fields